4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine

• IUPAC Name: 4-[4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C21H29N5O/c1-17-16-20(23-21(22-17)26-12-14-27-15-13-26)25-10-8-24(9-11-25)18(2)19-6-4-3-5-7-19/h3-7,16,18H,8-15H2,1-2H3
• InChI Key: PDNGMQPUVROELD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C(C)C4=CC=CC=C4
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine, also known as 4-MMPP, is a synthetic compound that has been studied for its potential applications in scientific research. It is a pyridinium-substituted morpholine with a methyl group at the 4-position and a phenylethyl group at the 4-position of the piperazine ring. This compound is of interest due to its possible use as a pharmacological agent, as well as its potential to act as a novel therapeutic agent.

Mechanism of Action

4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine has been found to act as an agonist at the 5-HT2A and 5-HT2C serotonin receptors. These receptors are located in the brain and are involved in the regulation of mood, behavior, and cognition. When 4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine binds to these receptors, it activates them and increases the levels of serotonin in the brain. This leads to an increase in the activity of serotonin-related pathways, which can result in changes in mood, behavior, and cognition.
Biochemical and Physiological Effects
4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine has been found to have a variety of biochemical and physiological effects. It has been found to increase serotonin levels in the brain, which can lead to changes in mood and behavior. It has also been found to have an effect on the cardiovascular system, and has been found to modulate pain. Additionally, 4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine has been found to have an effect on the regulation of body temperature.

Advantages and Limitations for Lab Experiments

The use of 4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine in laboratory experiments has several advantages. It is a relatively simple compound to synthesize, and is relatively stable. Additionally, it has been found to have a variety of biochemical and physiological effects, which makes it useful for a variety of experiments.
However, there are also some limitations to the use of 4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine in laboratory experiments. It can be toxic at high doses, and may have adverse effects on the cardiovascular system. Additionally, it is not known if it has any long-term effects on the body.

Future Directions

The use of 4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine in scientific research has a variety of potential future directions. Further research could be conducted to investigate its effects on the cardiovascular system, as well as its possible long-term effects. Additionally, further research could be conducted to study its effects on the regulation of body temperature, as well as its potential use as a pharmacological agent. Additionally, research could be conducted to investigate its potential use as a novel therapeutic agent. Finally, research could be conducted to investigate its potential use in the treatment of various neurological and psychiatric disorders.

Synthesis Methods

4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine can be synthesized via a multi-step process involving the reaction of a pyridinium salt with a morpholine derivative. The first step involves the reaction of 4-methoxybenzyl bromide with pyridinium hydrochloride to form a pyridinium salt. This salt is then reacted with morpholine to form 4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine.

Scientific Research Applications

4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine has been studied for its potential applications in scientific research. It has been found to act as an agonist at the 5-HT2A and 5-HT2C serotonin receptors, and has been used in studies of the effects of serotonin on behavior. It has also been used to study the effects of serotonin on the cardiovascular system, and has been used to study the effects of serotonin on the modulation of pain. Additionally, 4-{4-methyl-6-[4-(1-phenylethyl)piperazin-1-yl]pyrimidin-2-yl}morpholine has been used to study the effects of serotonin on the regulation of body temperature.